5-(4-chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione

• Molecular Formula: C22H22ClN3O2S
• Molecular Weight: 427.9 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione
• InChI: InChI=1S/C22H22ClN3O2S/c1-4-9-29-21-25-19-18(20(28)26-21)16(12-5-7-13(23)8-6-12)17-14(24-19)10-22(2,3)11-15(17)27/h4-8,16H,1,9-11H2,2-3H3,(H2,24,25,26,28)
• InChI Key: HPHDNJQDIWRKLI-UHFFFAOYSA-N
• Isomeric SMILES: CC1(CC2=C(C(C3=C(N2)NC(=NC3=O)SCC=C)C4=CC=C(C=C4)Cl)C(=O)C1)C

Description

5-(4-chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been found to exhibit biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes and signaling pathways involved in cancer cell growth and inflammation. It has also been found to regulate the expression of certain genes involved in the development of neurodegenerative diseases.
Biochemical and Physiological Effects
5-(4-chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione has been found to exhibit various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells and inhibit the growth of cancer cells. It has also been found to have anti-inflammatory and antioxidant effects. Furthermore, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione in lab experiments is its potential therapeutic applications. This compound has been found to exhibit anti-cancer, anti-inflammatory, and antioxidant effects, making it a promising candidate for the development of new drugs. However, one limitation of using this compound in lab experiments is its complex structure, which may make it difficult to synthesize and study.

Future Directions

There are many future directions for the study of 5-(4-chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione. One direction is to further investigate its potential therapeutic applications in the treatment of cancer, inflammation, and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail, in order to better understand how it exerts its biochemical and physiological effects. Additionally, future research could focus on developing new synthetic methods for this compound, in order to make it more accessible for research and drug development.

Synthesis Methods

The synthesis of 5-(4-chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione has been achieved using various methods. One such method involves the reaction of 4-chlorobenzaldehyde with 2,4-pentanedione in the presence of ammonium acetate and acetic acid to yield 4-chloro-1,2-dihydroquinoline-3-carbaldehyde. This intermediate is then reacted with 1,3-dimethyl-2-propenyl sulfide in the presence of sodium ethoxide to yield the final product.

Scientific Research Applications

5-(4-chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione has been found to exhibit potential therapeutic applications in scientific research. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. It has also been found to have anti-inflammatory and antioxidant effects. Furthermore, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.